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Compound of Interest

Compound Name:
2-Cyclopropyl-4-

fluorobenzaldehyde

CAS No.: 1697223-54-3

Cat. No.: B2618304 Get Quote

CAS Registry Number: 1697223-54-3 Molecular Formula: C₁₀H₉FO Molecular Weight: 164.18

g/mol [2]

Part 1: Executive Summary & Chemical Identity
2-Cyclopropyl-4-fluorobenzaldehyde is a specialized building block used primarily in the

synthesis of pharmaceuticals targeting the Central Nervous System (CNS) and kinase

pathways.[1] Its structural value lies in the cyclopropyl motif, which acts as a bioisostere for

alkyl groups (like ethyl or isopropyl) but offers superior metabolic stability against cytochrome

P450 oxidation due to the high C-H bond dissociation energy of the strained ring.[1]
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Property Detail

IUPAC Name 2-Cyclopropyl-4-fluorobenzaldehyde

SMILES C1CC1C2=C(C=CC(=C2)F)C=O[2]

InChI Key
Unique identifier (varies by protonation state,

derived from SMILES)

Appearance Colorless to pale yellow liquid (typically)

Solubility
Soluble in DCM, Ethyl Acetate, DMSO; Insoluble

in water

Part 2: Hazard Identification & Safety Profile
(MSDS/SDS Core)
Note: This section consolidates GHS classifications.[1] Always verify with the specific vendor

SDS before handling.

GHS Classification
Signal Word:WARNING[1][3]

Hazard Class Category
Hazard Statement
(H-Code)

Description

Acute Toxicity (Oral) 4 H302
Harmful if swallowed.

[3]

Skin

Corrosion/Irritation
2 H315

Causes skin irritation.

[1][4][5]

Eye Damage/Irritation 2A H319
Causes serious eye

irritation.[1][3][5][6]

STOT - Single

Exposure
3 H335

May cause respiratory

irritation.[1][5]
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Precautionary Protocols (P-Codes)
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

P280: Wear protective gloves/eye protection/face protection.[1]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.[1][5]

Remove contact lenses if present and easy to do.[1][5] Continue rinsing.[1][5]

Emergency Response Logic
The following decision tree outlines the immediate response to exposure incidents.

Exposure Incident

Determine Exposure Type

Skin Contact Eye Contact Inhalation

Remove contaminated clothing.
Rinse skin with water (15 min).

Rinse cautiously with water.
Remove contact lenses.

Continue rinsing (15 min).

Remove to fresh air.
If breathing difficult, give O2.

Seek Medical Attention
(Show SDS)

Click to download full resolution via product page

Figure 1: Emergency response decision tree for acute exposure events.

Part 3: Synthesis & Manufacturing
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The synthesis of 2-Cyclopropyl-4-fluorobenzaldehyde typically avoids direct formylation of

cyclopropyl-fluorobenzene due to regioselectivity issues.[1] The preferred industrial route

utilizes a Suzuki-Miyaura Cross-Coupling reaction.[1][7]

Preferred Synthetic Route
Starting Material: 2-Bromo-4-fluorobenzaldehyde (commercially available).[1] Reagent:

Cyclopropylboronic acid (or MIDA boronate).[1] Catalyst System: Pd(dppf)Cl₂ · DCM or

Pd(OAc)₂/Tricyclohexylphosphine.[1]

Step-by-Step Protocol (Laboratory Scale)
Preparation: In a glovebox or under Argon, charge a reaction flask with 2-Bromo-4-

fluorobenzaldehyde (1.0 eq), Cyclopropylboronic acid (1.2–1.5 eq), and Potassium

Phosphate (K₃PO₄) (3.0 eq).

Solvent System: Add a degassed mixture of Toluene/Water (10:1 ratio).[1] The water is

critical for the activation of the boronic acid.[1]

Catalysis: Add Pd(dppf)Cl₂ (3–5 mol%).

Reaction: Heat to 80–100°C for 4–12 hours. Monitor conversion via TLC or LC-MS (Target

Mass: 164.18).[1]

Workup: Cool to RT. Dilute with Ethyl Acetate, wash with water and brine.[1] Dry over

Na₂SO₄.[1]

Purification: Flash column chromatography (Hexanes/EtOAc gradient).

Mechanistic Pathway
The introduction of the cyclopropyl group via Palladium catalysis is sensitive to steric hindrance

at the ortho position.[1] The use of bidentate ligands like dppf helps stabilize the Pd(0) species

and prevents deborylation of the cyclopropyl reagent.[1]
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Figure 2: Suzuki-Miyaura coupling pathway for the synthesis of the target compound.

Part 4: Applications in Drug Discovery
This compound is not a final drug but a high-value "scaffold modifier."[1]

Metabolic Stability Enhancement
The cyclopropyl group is often used to replace ethyl or isopropyl groups.[1]

Mechanism: The C-H bonds in a cyclopropyl ring have higher s-character (sp².⁴⁶

hybridization) compared to standard alkyls (sp³).[1] This results in a stronger C-H bond

(approx. 106 kcal/mol vs 98 kcal/mol for secondary alkyls), making the ring significantly more

resistant to Hydrogen Atom Transfer (HAT) mechanisms used by Cytochrome P450

enzymes.[1]

Result: Increased half-life (

) of the drug candidate.[1]

Conformational Restriction
The ortho-cyclopropyl group exerts steric pressure on the aldehyde (or subsequent

amine/amide) functionality, forcing the molecule into a specific conformation.[1] This "pre-

organization" can lower the entropic penalty of binding to a protein target, potentially increasing

potency (

).[1]

Fluorine Effect
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The para-fluorine atom blocks metabolic oxidation at the 4-position (a common metabolic soft

spot in phenyl rings) and modulates the lipophilicity (LogP) of the molecule, improving

membrane permeability.[1]

Part 5: Handling & Storage (Critical)[1][7]
Storage: Store at 2–8°C under an inert atmosphere (Argon or Nitrogen). Aldehydes are

prone to air oxidation to the corresponding benzoic acid (2-Cyclopropyl-4-fluorobenzoic

acid).[1]

Incompatibilities: Strong oxidizing agents, strong bases.[1][3][6]

Shelf Life: 12–24 months if seal is unbroken and stored cold.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

http://www.audreyli.com/panli/chemistry/reference/Pd_chem/cycloprBA.pdf
http://www.audreyli.com/panli/chemistry/reference/Pd_chem/cycloprBA.pdf
http://www.audreyli.com/panli/chemistry/reference/Pd_chem/cycloprBA.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15383~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2023:27:36~~4-Fluorobenzaldehyde~~
https://www.fishersci.com/store/msds?partNumber=AC427191000&countryCode=US&language=en
http://www.audreyli.com/panli/chemistry/reference/Pd_chem/cycloprBA.pdf
https://www.benchchem.com/product/b2618304?utm_src=pdf-body
https://achmem.com/products/cat-no-bdjhh044746
http://www.audreyli.com/panli/chemistry/reference/Pd_chem/cycloprBA.pdf
http://www.audreyli.com/panli/chemistry/reference/Pd_chem/cycloprBA.pdf
http://www.audreyli.com/panli/chemistry/reference/Pd_chem/cycloprBA.pdf
http://www.audreyli.com/panli/chemistry/reference/Pd_chem/cycloprBA.pdf
http://www.audreyli.com/panli/chemistry/reference/Pd_chem/cycloprBA.pdf
http://www.audreyli.com/panli/chemistry/reference/Pd_chem/cycloprBA.pdf
https://pdf.benchchem.com/3329/Applications_in_medicinal_chemistry_for_cyclopropyl_containing_compounds.pdf
http://www.audreyli.com/panli/chemistry/reference/Pd_chem/cycloprBA.pdf
https://pdf.benchchem.com/1428/Application_Notes_and_Protocols_The_Use_of_5_Cyclopropyl_2_fluorobenzoic_Acid_in_Medicinal_Chemistry.pdf
http://www.audreyli.com/panli/chemistry/reference/Pd_chem/cycloprBA.pdf
http://www.audreyli.com/panli/chemistry/reference/Pd_chem/cycloprBA.pdf
http://www.audreyli.com/panli/chemistry/reference/Pd_chem/cycloprBA.pdf
https://www.myskinrecipes.com/shop/en/aromatic-aldehydes/166200-2-cyclopropyl-4-fluorobenzaldehyde.html
https://pubmed.ncbi.nlm.nih.gov/26200936/
http://www.audreyli.com/panli/chemistry/reference/Pd_chem/cycloprBA.pdf
http://www.audreyli.com/panli/chemistry/reference/Pd_chem/cycloprBA.pdf
http://www.audreyli.com/panli/chemistry/reference/Pd_chem/cycloprBA.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15383~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2023:27:36~~4-Fluorobenzaldehyde~~
http://www.audreyli.com/panli/chemistry/reference/Pd_chem/cycloprBA.pdf
https://www.benchchem.com/product/b2618304?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2618304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. audreyli.com [audreyli.com]

2. achmem.com [achmem.com]

3. assets.thermofisher.com [assets.thermofisher.com]

4. merckmillipore.com [merckmillipore.com]

5. cdhfinechemical.com [cdhfinechemical.com]

6. fishersci.com [fishersci.com]

7. pdf.benchchem.com [pdf.benchchem.com]

8. pdf.benchchem.com [pdf.benchchem.com]

9. pdf.benchchem.com [pdf.benchchem.com]

10. 2-Cyclopropyl-4-fluorobenzaldehyde [myskinrecipes.com]

11. Applications of Fluorine in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: 2-Cyclopropyl-4-fluorobenzaldehyde].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2618304#2-cyclopropyl-4-fluorobenzaldehyde-msds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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